1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 6-chloro-N-methyl-

• Molecular Formula: C10H12ClN3
• Molecular Weight: 209.67 g/mol
• IUPAC Name: 2-(6-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-N-methylethanamine
• InChI: InChI=1S/C10H12ClN3/c1-12-5-4-7-6-13-10-8(7)2-3-9(11)14-10/h2-3,6,12H,4-5H2,1H3,(H,13,14)
• InChI Key: JJFBKFALHJUHDN-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CNC2=C1C=CC(=N2)Cl

Description

1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 6-chloro-N-methyl- is a useful research compound. Its molecular formula is C10H12ClN3 and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1 g (3.26 mM) of 6-Chloro-3-(2-iodo-ethyl)-1H-pyrrolo[2,3-b]pyridine and 0.49 g (3.26 mM) Nal were mixed together in 100 mL of an ethanol solution saturated with methyl amine gas. This solution was heated to 100° C. in a steel bomb for 12 hours. The reaction mixture was cooled to room temperature and the solvent evaporated. The residue was chromatographed on silica using a mixture of 10:1 CH2Cl6 : CH3OH as the elutant. The appropriate fractions were combined and evaporated. The residue was crystallized from isopropyl ether-methanol to yield 140 mg of [2-(6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-ethyl]-methyl-amine. MP=214-215° C. NMR (D6DMSO) δ11.75 (s, 1H), 8.08 (d, 1H), 7.41 (s, 1H), 7.15 (d, 1H), 3.20 (t, 2H), 3.02 (t, 2H), 2.60 (s, 3H). 13C NMR (D6DMSO) 147.5, 143.2, 129.9, 124.8, 118.2, 114.8, 108.7, 48.4, 32.6, 21.6. Mass spectrum: m/e=210, 212(P+1, P+3).